3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]-1-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)piperidine

• IUPAC Name: [3-[1-(cyclobutylmethyl)imidazol-2-yl]piperidin-1-yl]-(2,3-dihydro-1,4-benzodioxin-6-yl)methanone
• InChI: InChI=1S/C22H27N3O3/c26-22(17-6-7-19-20(13-17)28-12-11-27-19)25-9-2-5-18(15-25)21-23-8-10-24(21)14-16-3-1-4-16/h6-8,10,13,16,18H,1-5,9,11-12,14-15H2
• InChI Key: XXCMJBJMHJCZDA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)CN2C=CN=C2C3CCCN(C3)C(=O)C4=CC5=C(C=C4)OCCO5
• Molecular Formula: C22H27N3O3
• Molecular Weight: 381.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves complex processes aimed at achieving high affinity and selectivity towards specific receptors. For instance, the synthesis of 1'-cyclobutyl-6-(4-piperidyloxy)spiro[benzopyran-2,4'-piperidine] derivatives has been described, demonstrating a methodology that could be adapted for the synthesis of the compound . These derivatives have shown high affinity and selectivity against the histamine-3 receptors (H3R), indicating a sophisticated approach in their design and synthesis to target specific biological activities (Dandu et al., 2012).

Molecular Structure Analysis

The molecular structure of related compounds, such as N-(1,3-Benzothiazol-2-yl)-N-[1-(piperidin-4-ylmethyl)-4,5-dihydro-1H-imidazol-2-yl]amine, has been determined, showcasing the planarity of benzothiazol and imidazol rings and the chair conformation of the piperidin ring. These details highlight the importance of molecular geometry in the biological activity and interaction of these compounds (Yıldırım et al., 2006).

Chemical Reactions and Properties

Chemical reactions involving the compound and its derivatives are crucial for understanding its reactivity and potential as a drug candidate. For instance, the discovery of clinical candidates like K-604, involving the acyl-coenzyme A:cholesterol O-acyltransferase-1 inhibitor, underlines the relevance of such compounds in therapeutic applications. The chemical reactions involved in their synthesis, including the insertion of a piperazine unit, enhance aqueous solubility and oral absorption, indicating the chemical properties essential for drug development (Shibuya et al., 2018).

Physical Properties Analysis

The physical properties of compounds like 1-(cyclohexylmethyl)-2-(pyridin-2-yl)-1H-benzo[d]imidazole have been characterized by techniques like IR, NMR, and UV-vis spectroscopy, alongside single-crystal X-ray diffraction. Such analyses provide insights into the stability, crystalline structure, and electronic properties of these compounds, which are essential for understanding the physical characteristics of the compound (Özdemir et al., 2016).

Chemical Properties Analysis

The chemical properties, such as reactivity and stability of similar compounds, are critical for their biological activity and pharmacological profile. Studies on compounds like 4-benzyl-1-[4-(1H-imidazol-4-yl)but-3-ynyl]piperidine highlight the potential of these entities as NMDA receptor ligands, indicating the intricate relationship between chemical structure and biological function. Such analyses contribute to a deeper understanding of the chemical behavior and potential applications of the target compound (Wright et al., 1999).